Cas no 1804156-13-5 (4-Methoxy-1H-benzimidazole-7-carbonyl chloride)

• Product Name: 4-Methoxy-1H-benzimidazole-7-carbonyl chloride
• CAS No: 1804156-13-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4824849
• Update Time: 2025-08-02

4-Methoxy-1H-benzimidazole-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1H-benzimidazole-7-carbonyl chloride

• Inchi： 1S/C9H7ClN2O2/c1-14-6-3-2-5(9(10)13)7-8(6)12-4-11-7/h2-4H,1H3,(H,11,12)
• InChI Key： VGCGVHIBXCCQDK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C2=C1N=CN2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 55

Additional information on 4-Methoxy-1H-benzimidazole-7-carbonyl chloride

Recent Advances in the Application of 4-Methoxy-1H-benzimidazole-7-carbonyl chloride (CAS: 1804156-13-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Methoxy-1H-benzimidazole-7-carbonyl chloride (CAS: 1804156-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic acyl chloride serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its utility in constructing benzimidazole-based scaffolds, which are prevalent in many FDA-approved drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-Methoxy-1H-benzimidazole-7-carbonyl chloride in the development of novel PI3K inhibitors. The researchers utilized this compound as a building block to create a series of derivatives that showed promising activity against cancer cell lines, with IC50 values in the low micromolar range. The study highlighted the compound's advantage in maintaining good solubility while enhancing target binding affinity through its methoxy substitution pattern.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of new antibacterial agents using 1804156-13-5 as a precursor. The resulting compounds exhibited potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall biosynthesis.

Recent advancements in synthetic methodology have also focused on improving the production and handling of 4-Methoxy-1H-benzimidazole-7-carbonyl chloride. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that increases yield by 35% while reducing hazardous byproducts. This development is particularly significant for scale-up processes in pharmaceutical manufacturing.

The compound's potential in targeted drug delivery systems was explored in a Nature Communications paper (2024), where researchers conjugated 1804156-13-5 to nanoparticle carriers for selective tumor targeting. The study reported enhanced drug accumulation in tumor tissues and reduced systemic toxicity in mouse models, suggesting promising applications in cancer therapy.

Despite these advances, challenges remain in the widespread application of 4-Methoxy-1H-benzimidazole-7-carbonyl chloride. Current research is addressing issues related to its stability in aqueous solutions and the development of more efficient purification methods. Ongoing clinical trials of derivatives incorporating this moiety are expected to provide valuable data on its therapeutic potential in the coming years.